5(Z),8(Z),11(Z)-Eicosatrienoic Acid-d6
Overview
Description
5(Z),8(Z),11(Z)-Eicosatrienoic Acid-d6 contains six deuterium atoms at the 5, 6, 8, 9, 11, and 12 positions. It is intended for use as an internal standard for the quantification of 5(Z),8(Z),11(Z)-eicosatrienoic acid by GC- or LC-mass spectrometry. Eicosatrienoic acid accumulates in the tissues of animals fed diets deficient in both ω-3 and ω-6 fatty acids. It can be converted to 3-series cysteinyl-leukotrienes but cannot serve as a COX substrate. The kidneys from essential fatty acid deficient rats are less immunogenic when transplanted, and the metabolites of eicosatrienoic acid are believed to play a role in altering the immune status of these organs.
Scientific Research Applications
Biological Synthesis and Conversion
5(Z),8(Z),11(Z)-Eicosatrienoic Acid is involved in various biological synthesis and conversion processes. It can be converted by mouse mastocytoma cells into leukotrienes C3 and D3, which have significant effects on isolated guinea pig ileum (Hammarström, 1981). Another study found that 5(Z),8(Z),11(Z)-Eicosatrienoic Acid can be metabolized by prostaglandin endoperoxide synthase and cytochrome P450 monooxygenase into various compounds including hydroxyeicosatrienoic acids (Oliw, Hörnsten, Sprecher & Hamberg, 1993).
Enzymatic Interactions
This compound interacts with various enzymes, impacting leukotriene biosynthesis. For example, it has been shown to inhibit ionophore-induced SRS-A biosynthesis in rat peritoneal cells (Cohen et al., 1984). Additionally, the compound has been reported to interact with 5-lipoxygenase from RBL-1 cells (Navé et al., 1988).
Medical Implications
In the context of medical research, 5(Z),8(Z),11(Z)-Eicosatrienoic Acid is involved in the formation of various metabolites with potential physiological effects. For instance, an enzyme from porcine kidney converts it into leukotriene E3, which induces slow reacting substance-like contractions of guinea pig ileum (Bernström & Hammarström, 1981). Another study highlights its role in the biosynthesis of leukotrienes in guinea pig lung (Salari et al., 1986).
Chemical Synthesis and Structural Analysis
There have been advances in the chemical synthesis of 5(Z),8(Z),11(Z)-Eicosatrienoic Acid, facilitating its study and application in various fields. Parish et al. (1983) describe a straightforward synthesis method that yields a pure product without chromatography (Parish, Gilliom & Purcell, 1983). Moreover, the stereochemistry of epoxy alcohols derived from this compound has been studied in detail, providing insights into its structural properties (Hamberg, Herman & Jacobsson, 1986).
Role in Endothelial Function
In a study concerning human plasma and endothelial function, it was found that metabolites derived from 5(Z),8(Z),11(Z)-Eicosatrienoic Acid, such as epoxyeicosatrienoic acids (EETs), play a role in vascular endothelial stimulation (Duflot et al., 2017).
properties
Product Name |
5(Z),8(Z),11(Z)-Eicosatrienoic Acid-d6 |
|---|---|
Molecular Formula |
C20H28D6O2 |
Molecular Weight |
312.5 |
InChI |
InChI=1S/C20H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20(21)22/h9-10,12-13,15-16H,2-8,11,14,17-19H2,1H3,(H,21,22)/b10-9-,13-12-,16-15-/i9D,10D,12D,13D,15D,16D |
InChI Key |
UNSRRHDPHVZAHH-LWXKFBBMSA-N |
SMILES |
CCCCCCCC/C([2H])=C([2H])C/C([2H])=C([2H])C/C([2H])=C([2H])CCCC(O)=O |
synonyms |
Mead Acid-d6 |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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